Cas no 927983-81-1 (4-Thiazoleacetic acid, 2-(butylamino)-)
4-Thiazoleacetic acid, 2-(butylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazoleacetic acid, 2-(butylamino)-
-
- Inchi: 1S/C9H14N2O2S/c1-2-3-4-10-9-11-7(6-14-9)5-8(12)13/h6H,2-5H2,1H3,(H,10,11)(H,12,13)
- InChI Key: WBSQVCGMIYTJFR-UHFFFAOYSA-N
- SMILES: S1C=C(CC(O)=O)N=C1NCCCC
4-Thiazoleacetic acid, 2-(butylamino)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-365920-0.05g |
2-[2-(butylamino)-1,3-thiazol-4-yl]acetic acid |
927983-81-1 | 0.05g |
$443.0 | 2023-03-02 | ||
| Enamine | EN300-365920-0.1g |
2-[2-(butylamino)-1,3-thiazol-4-yl]acetic acid |
927983-81-1 | 0.1g |
$464.0 | 2023-03-02 | ||
| Enamine | EN300-365920-0.25g |
2-[2-(butylamino)-1,3-thiazol-4-yl]acetic acid |
927983-81-1 | 0.25g |
$485.0 | 2023-03-02 | ||
| Enamine | EN300-365920-0.5g |
2-[2-(butylamino)-1,3-thiazol-4-yl]acetic acid |
927983-81-1 | 0.5g |
$507.0 | 2023-03-02 | ||
| Enamine | EN300-365920-1.0g |
2-[2-(butylamino)-1,3-thiazol-4-yl]acetic acid |
927983-81-1 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-365920-2.5g |
2-[2-(butylamino)-1,3-thiazol-4-yl]acetic acid |
927983-81-1 | 2.5g |
$1034.0 | 2023-03-02 | ||
| Enamine | EN300-365920-5.0g |
2-[2-(butylamino)-1,3-thiazol-4-yl]acetic acid |
927983-81-1 | 5.0g |
$1530.0 | 2023-03-02 | ||
| Enamine | EN300-365920-10.0g |
2-[2-(butylamino)-1,3-thiazol-4-yl]acetic acid |
927983-81-1 | 10.0g |
$2269.0 | 2023-03-02 |
4-Thiazoleacetic acid, 2-(butylamino)- Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 4-Thiazoleacetic acid, 2-(butylamino)-
Introduction to 4-Thiazoleacetic acid, 2-(butylamino) (CAS No. 927983-81-1)
4-Thiazoleacetic acid, 2-(butylamino) (CAS No. 927983-81-1) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its versatile structural properties and potential biological activities. This compound belongs to the thiazoleacetic acid class, which is characterized by a sulfur-containing heterocycle linked to an acetic acid moiety. The presence of a butylamino substituent at the 2-position of the thiazole ring introduces unique electronic and steric features, making it a valuable scaffold for drug discovery and medicinal chemistry applications.
The chemical structure of 4-Thiazoleacetic acid, 2-(butylamino) consists of a five-membered ring containing sulfur and nitrogen atoms, with an acetic acid side chain attached at the 4-position and a butylamino group at the 2-position. This configuration imparts distinct reactivity and binding capabilities, which have been exploited in various research endeavors. The sulfur atom in the thiazole ring can participate in hydrogen bonding and coordinate with metal ions, while the amine group can engage in salt formation and interact with biological targets such as enzymes and receptors.
In recent years, 4-Thiazoleacetic acid, 2-(butylamino) has been studied for its potential pharmacological effects. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The specific substitution pattern in 4-Thiazoleacetic acid, 2-(butylamino) may enhance its interaction with biological targets, making it a promising candidate for further development.
One of the most compelling aspects of this compound is its role as a building block in medicinal chemistry. Researchers have utilized derivatives of 4-Thiazoleacetic acid, 2-(butylamino) to design novel molecules with enhanced efficacy and reduced toxicity. For instance, modifications to the butylamino group or the thiazole ring have led to compounds with improved solubility and bioavailability. These structural optimizations are critical for translating laboratory findings into viable therapeutic agents.
Recent studies have explored the pharmacokinetic properties of 4-Thiazoleacetic acid, 2-(butylamino) and its derivatives. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing their clinical potential. Preliminary data suggest that this compound exhibits favorable pharmacokinetic profiles in preclinical models, indicating its suitability for further investigation in humans.
The synthesis of 4-Thiazoleacetic acid, 2-(butylamino) involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between thioamides or thiolactones with appropriate electrophiles followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient production processes, which are crucial for large-scale applications in drug development.
In addition to its pharmaceutical applications, 4-Thiazoleacetic acid, 2-(butylamino) has shown promise in agricultural research. Thiazole derivatives are known to exhibit herbicidal and fungicidal properties, making them useful in crop protection strategies. The unique structure of this compound may contribute to its effectiveness against resistant strains of pests and pathogens.
The regulatory landscape for compounds like 4-Thiazoleacetic acid, 2-(butylamino) is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Compliance with safety and efficacy standards is mandatory before these compounds can be approved for human use. Ongoing research aims to address any potential concerns regarding toxicity or side effects.
The future direction of research on 4-Thiazoleacetic acid, 2-(butylamino) includes exploring its mechanisms of action in greater detail. By elucidating how this compound interacts with biological targets at the molecular level, scientists can design more targeted therapies with improved outcomes. Collaborative efforts between academia and industry are essential for advancing this field.
Overall,4-Thiazoleacetic acid, 2-(butylamino) (CAS No. 927983-81-1) represents a fascinating compound with diverse applications in pharmaceuticals and agriculture. Its unique structural features make it a valuable tool for drug discovery and development, offering significant potential for improving human healthand agricultural productivity.
927983-81-1 (4-Thiazoleacetic acid, 2-(butylamino)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)